EleutherazineB

• IUPAC Name: (E)-5-hydroxy-N-[3-[5-[3-[[(E)-5-hydroxy-3-methylpent-2-enoyl]amino]propyl]-3,6-dioxopiperazin-2-yl]propyl]-3-methylpent-2-enamide
• InChI: InChI=1S/C22H36N4O6/c1-15(7-11-27)13-19(29)23-9-3-5-17-21(31)26-18(22(32)25-17)6-4-10-24-20(30)14-16(2)8-12-28/h13-14,17-18,27-28H,3-12H2,1-2H3,(H,23,29)(H,24,30)(H,25,32)(H,26,31)/b15-13+,16-14+
• InChI Key: CNQCBOHTKBVCFM-WXUKJITCSA-N
• Canonical SMILES: CC(=CC(=O)NCCCC1C(=O)NC(C(=O)N1)CCCNC(=O)C=C(C)CCO)CCO
• Isomeric SMILES: C/C(=C\C(=O)NCCCC1NC(=O)C(NC1=O)CCCNC(=O)/C=C(/CCO)\C)/CCO
• Molecular Formula: C22H36N4O6
• DSSTOX Substance ID: DTXSID801347689
• Molecular Weight: 452.5 g/mol
• CAS RN: 1175697-97-8

Description

EleutherazineB is a naturally occurring compound that has gained significant attention in the scientific community due to its unique biochemical and physiological effects. It belongs to the class of alkaloids and is derived from the plant Eleutherine Americana. EleutherazineB has been found to have potential applications in various fields, including medicine, agriculture, and biotechnology.

Mechanism Of Action

The mechanism of action of EleutherazineB is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of certain enzymes, which may contribute to its anti-inflammatory and anti-cancer properties. It has also been shown to modulate the immune system, which may contribute to its immunomodulatory effects.
Biochemical and Physiological Effects:
EleutherazineB has been found to have several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, which may contribute to its anti-inflammatory properties. It has also been shown to induce apoptosis in cancer cells, which may contribute to its anti-cancer properties. Additionally, it has been shown to modulate the activity of certain immune cells, which may contribute to its immunomodulatory effects.

Advantages And Limitations For Lab Experiments

One of the main advantages of EleutherazineB for lab experiments is its natural origin, which makes it a potentially safer alternative to synthetic compounds. It is also relatively easy to obtain and purify, making it a cost-effective option for research. However, one of the limitations of EleutherazineB is its low solubility in water, which may make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on EleutherazineB. One area of interest is the development of new drugs based on the compound, particularly for the treatment of cancer and inflammatory diseases. Another area of interest is the development of new pesticides and plant growth regulators based on the compound. Additionally, further research is needed to fully understand the mechanism of action of EleutherazineB and its potential applications in various fields.

Synthesis Methods

The synthesis of EleutherazineB can be achieved through a multi-step process that involves the extraction of the plant material, purification of the extract, and isolation of the compound. Several methods have been reported for the synthesis of EleutherazineB, including chromatography, solvent extraction, and crystallization.

Scientific Research Applications

EleutherazineB has been extensively studied for its potential applications in various fields. In medicine, it has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been shown to have a positive effect on the immune system, making it a potential candidate for the treatment of various diseases.
In agriculture, EleutherazineB has been found to have insecticidal and fungicidal properties, making it a potential candidate for the development of new pesticides. It has also been shown to have a positive effect on plant growth and development, making it a potential candidate for the development of new plant growth regulators.